Cas no 1806838-17-4 (2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid)

• Product Name: 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid
• CAS No: 1806838-17-4
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916154
• Update Time: 2025-06-26

2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid

• Inchi： 1S/C8H8F2N2O3/c9-7(10)5-6(15)3(1-4(13)14)2-12-8(5)11/h2,7H,1H2,(H,13,14)(H3,11,12,15)
• InChI Key： HHMADMBSSIDXAI-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)NC=C(CC(=O)O)C1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: -0.2
• Topological Polar Surface Area: 92.4

Additional information on 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid

Introduction to 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid (CAS No. 1806838-17-4)

2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806838-17-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic molecule features a pyridine core substituted with functional groups that make it a versatile intermediate in drug discovery and medicinal chemistry. The presence of both amino and hydroxyl groups, combined with the unique difluoromethyl moiety at the 3-position, endows this compound with distinct chemical properties that are highly valuable for developing novel therapeutic agents.

The structural configuration of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid positions it as a building block for synthesizing more complex molecules. The pyridine ring is a cornerstone in medicinal chemistry, frequently found in bioactive natural products and synthetic drugs due to its ability to interact with biological targets such as enzymes and receptors. The difluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability, binding affinity, and overall pharmacological activity in drug candidates. This substitution pattern has been extensively explored in recent years, leading to the development of several FDA-approved drugs and pipeline candidates.

In recent years, the pharmaceutical industry has placed increasing emphasis on fluorinated compounds due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms into molecular structures can modulate electronic properties, lipophilicity, and binding interactions with biological targets. Research published in journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry Letters* highlights the importance of difluoromethyl groups in improving drug-like properties. For instance, studies have demonstrated that compounds containing this moiety exhibit enhanced binding to protease enzymes, which are critical targets in treating diseases like cancer and inflammation.

The hydroxypyridine scaffold in 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid also contributes to its biological relevance. Hydroxyl-containing heterocycles are known to participate in hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes and receptor-ligand binding. This feature makes the compound a promising candidate for designing inhibitors or modulators of enzymatic pathways involved in metabolic disorders and infectious diseases. Moreover, the amino group at the 2-position provides a site for further derivatization, allowing chemists to introduce additional functional groups or linkages necessary for drug development.

Current research trends indicate that 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid could be leveraged in the synthesis of kinase inhibitors, which are among the most extensively studied therapeutic agents for oncology applications. Kinases play pivotal roles in cell signaling pathways, and their dysregulation is often associated with cancer progression. By incorporating this compound into drug design strategies, researchers aim to develop molecules that selectively inhibit aberrant kinase activity while minimizing off-target effects. Preclinical studies have shown that derivatives of pyridine-based scaffolds exhibit potent inhibitory effects on various kinases, making them attractive candidates for further development.

The synthesis of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid presents both challenges and opportunities for synthetic chemists. Traditional approaches often involve multi-step sequences involving condensation reactions, fluorination techniques, and functional group transformations. However, advances in catalytic methods have enabled more efficient synthetic routes, reducing reaction times and improving yields. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the difluoromethyl group with high selectivity and mild conditions. These innovations not only streamline the synthesis but also enhance scalability for industrial applications.

The versatility of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid extends beyond its role as an intermediate; it also serves as a scaffold for exploring structure-activity relationships (SAR). By systematically modifying substituents or altering connectivity within the pyridine ring, researchers can generate libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds with desired pharmacological profiles before proceeding to more costly and time-consuming preclinical testing. The integration of computational chemistry tools has further accelerated this process by predicting binding affinities and optimizing molecular properties virtually.

In conclusion,2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid (CAS No. 1806838-17-4) represents a valuable asset in modern drug discovery efforts. Its unique structural features—combining an amino group, a hydroxyl group, and a strategically placed difluoromethyl moiety—make it an excellent candidate for designing next-generation therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated compounds,2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-acetic acid is poised to play an increasingly significant role in pharmaceutical innovation.